Cas no 68922-01-0 (ethyl 4-formyl-3-methoxyphenyl carbonate)

• Product name: ethyl 4-formyl-3-methoxyphenyl carbonate
• CAS No: 68922-01-0
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1735718
• PubChem ID: 111778

ethyl 4-formyl-3-methoxyphenyl carbonate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-formyl-3-methoxyphenyl carbonate
• carbonic acid, ethyl 4-formyl-3-methoxyphenyl ester
• ethyl (4-formyl-3-methoxyphenyl) carbonate
• SCPKWCCIBUSJSP-UHFFFAOYSA-N
• Ethyl vanillylformate
• DTXSID4071845
• 68922-01-0

• Inchi： InChI=1S/C11H12O5/c1-3-15-11(13)16-9-5-4-8(7-12)10(6-9)14-2/h4-7H,3H2,1-2H3
• InChI Key： SCPKWCCIBUSJSP-UHFFFAOYSA-N
• SMILES： CCOC(=O)OC1=CC(=C(C=C1)C=O)OC

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.208
• Boiling Point: 364.1°C at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.53
• PSA: 61.83